Cas no 1509833-30-0 (2-{2-(prop-2-enamido)methylphenyl}acetic acid)

• Product Name: 2-{2-(prop-2-enamido)methylphenyl}acetic acid
• CAS No: 1509833-30-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5465847
• PubChem ID: 81318334
• Update Time: 2025-06-09

2-{2-(prop-2-enamido)methylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(Prop-2-enoylamino)methyl]phenyl]acetic acid
• 2-{2-[(prop-2-enamido)methyl]phenyl}acetic acid
• Z1438236199
• 2-{2-(prop-2-enamido)methylphenyl}acetic acid

• Inchi： 1S/C12H13NO3/c1-2-11(14)13-8-10-6-4-3-5-9(10)7-12(15)16/h2-6H,1,7-8H2,(H,13,14)(H,15,16)
• InChI Key： ITJQDQOTSWYRCB-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1CNC(C=C)=O)=O

Computed Properties

• Exact Mass: 219.08954328 g/mol
• Monoisotopic Mass: 219.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4
• Molecular Weight: 219.24

Additional information on 2-{2-(prop-2-enamido)methylphenyl}acetic acid

2-{2-(Prop-2-enamido)methylphenyl}acetic Acid: A Comprehensive Overview

The compound with CAS No. 1509833-30-0, known as 2-{2-(prop-2-enamido)methylphenyl}acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which can also be referred to as prop-2-enamido methyl phenyl acetic acid, is characterized by its unique structure and potential biological activities. Recent studies have shed light on its properties, making it a subject of interest for researchers and industry professionals alike.

Structure and Synthesis

The molecular structure of 2-{2-(prop-2-enamido)methylphenyl}acetic acid consists of a phenyl ring substituted with a prop-2-enamido group at the 2-position, which is further connected to an acetic acid moiety. This arrangement imparts the molecule with both aromatic and amide functionalities, contributing to its chemical reactivity and biological potential. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and condensations, which are optimized to achieve high yields and purity.

Biological Activity and Applications

Recent research has explored the biological activity of 2-{2-(prop-2-enamido)methylphenyl}acetic acid, particularly in the context of its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits antimicrobial activity, making it a promising candidate for the development of new antibiotics. Additionally, its ability to interact with specific cellular targets has been investigated, suggesting potential applications in the treatment of infectious diseases.

Another area of interest is the anticancer potential of this compound. Preclinical studies have shown that 2-{2-(prop-2-enamido)methylphenyl}acetic acid can inhibit the proliferation of cancer cells by modulating key signaling pathways. This finding underscores its potential as a lead compound for anticancer drug development.

Mechanistic Insights

The mechanism underlying the biological activity of prop-2-enamido methyl phenyl acetic acid involves its interaction with cellular proteins and enzymes. Computational studies have revealed that the molecule can form hydrogen bonds with target proteins, stabilizing their interactions and modulating their functions. This insight into its molecular interactions provides a foundation for further optimization of its pharmacological properties.

Synthetic Modifications and Optimization

To enhance the bioavailability and efficacy of prop-2-enamido methyl phenyl acetic acid, researchers have explored various synthetic modifications. These include the introduction of substituents at different positions on the phenyl ring or modifications to the acetic acid moiety. Such modifications aim to improve solubility, stability, and target specificity while maintaining or enhancing biological activity.

Future Directions

The future prospects for CAS No. 1509833-30-0 are promising, with ongoing research focusing on its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical candidates. Furthermore, advancements in synthetic chemistry are anticipated to yield novel derivatives with enhanced properties.

In conclusion, prop-2-enamido methyl phenyl acetic acid (CAS No. 1509833-30-0) is a versatile compound with significant potential in drug discovery and development. Its unique structure, coupled with emerging insights into its biological activities, positions it as a valuable tool in addressing unmet medical needs.